Cas no 1268147-28-9 (2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-amine)

• Product Name: 2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-amine
• CAS No: 1268147-28-9
• MF: C₁₁H₁₈N₂S
• MW: 210.339021205902
• MDL: MFCD19350079
• CID: 4692480
• PubChem ID: 71778084
• Update Time: 2025-10-28

2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• {2-[4-(2-thienyl)piperidin-1-yl]ethyl}amine
• 2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-amine

• MDL： MFCD19350079
• Inchi： 1S/C11H18N2S/c12-5-8-13-6-3-10(4-7-13)11-2-1-9-14-11/h1-2,9-10H,3-8,12H2
• InChI Key： HDDIXTKCKCWUGM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CCN(CCN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 326.9±37.0 °C at 760 mmHg
• Flash Point: 151.5±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-amine

Comprehensive Overview of 2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-amine (CAS No. 1268147-28-9)

The compound 2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-amine (CAS No. 1268147-28-9) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its molecular framework combines a piperidine ring with a thiophene moiety, linked via an ethylamine chain. This configuration imparts versatile properties, making it a valuable intermediate in drug discovery and material science. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) targeting and receptor modulation, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like 2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-amine has surged due to their role in developing small-molecule therapeutics. The thiophene ring, a sulfur-containing heterocycle, enhances binding affinity to biological targets, while the piperidine scaffold contributes to metabolic stability. Such features address key challenges in modern drug design, such as improving blood-brain barrier (BBB) penetration—a hot topic in neurodegenerative disease research. This compound’s CAS No. 1268147-28-9 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

The synthesis of 2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-amine involves multi-step organic reactions, including N-alkylation and cyclization techniques. Optimizing its yield and purity is critical for industrial-scale production, a subject often explored in process chemistry forums. Additionally, its physicochemical properties—such as solubility and logP—are extensively studied to predict drug-likeness, a metric highly valued in AI-driven drug discovery platforms. These aspects resonate with trending searches like "how to improve drug bioavailability" and "computational modeling of amine derivatives."

Beyond pharmaceuticals, CAS No. 1268147-28-9 finds utility in material science, particularly in designing conductive polymers and ligands for catalysis. The thiophene unit’s electron-rich nature makes it a candidate for organic electronics, a field gaining traction with the rise of flexible wearable technology. This interdisciplinary appeal positions the compound as a bridge between medicinal chemistry and advanced materials, answering queries like "thiophene-based materials for sensors" and "piperidine derivatives in green chemistry."

Quality control of 2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-amine relies on advanced analytical methods, including HPLC and NMR spectroscopy. Regulatory compliance with ICH guidelines ensures its safe use in research, a concern frequently raised in GMP synthesis discussions. The compound’s stability under various pH conditions is another area of investigation, tying into broader themes like formulation science and lyophilization techniques.

In summary, 2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-amine (CAS No. 1268147-28-9) exemplifies the convergence of pharmacology, synthetic chemistry, and materials engineering. Its multifaceted applications respond to contemporary scientific inquiries, from targeted drug delivery to sustainable material design, ensuring its prominence in both literature and industrial pipelines.